Cas no 2171317-14-7 (1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl-)

• Product Name: 1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl-
• CAS No: 2171317-14-7
• MF: C₁₁H₂₀N₄O₂
• MW: 240.302102088928
• CID: 5213262
• Update Time: 2025-05-26

1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl-

• Inchi： 1S/C11H20N4O2/c1-3-6-15-8-9(10(12)14-15)11(16)13-5-4-7-17-2/h8H,3-7H2,1-2H3,(H2,12,14)(H,13,16)
• InChI Key： WIFRXSJTXZBMAX-UHFFFAOYSA-N
• SMILES： N1(CCC)C=C(C(NCCCOC)=O)C(N)=N1

Additional information on 1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl-

Comprehensive Overview of 1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl- (CAS No. 2171317-14-7)

The compound 1H-Pyrazole-4-carboxamide, 3-amino-N-(3-methoxypropyl)-1-propyl- (CAS No. 2171317-14-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole core and carboxamide functional group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets such as enzymes and receptors. The presence of the 3-amino and 3-methoxypropyl substituents further enhances its versatility in chemical modifications.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities. 1H-Pyrazole-4-carboxamide derivatives, in particular, have been explored for their anti-inflammatory, antimicrobial, and anticancer properties. The compound with CAS No. 2171317-14-7 stands out due to its optimized solubility and bioavailability, which are critical factors in medicinal chemistry. Its N-propyl and methoxypropyl side chains contribute to improved pharmacokinetic profiles, making it a promising candidate for further development.

The synthesis of 3-amino-N-(3-methoxypropyl)-1-propyl-1H-pyrazole-4-carboxamide involves multi-step organic reactions, including condensation and amidation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in heterocyclic compounds, this molecule is frequently discussed in academic journals and patent filings. Its compatibility with green chemistry principles also aligns with the industry's shift toward sustainable synthesis methods.

From a commercial perspective, CAS No. 2171317-14-7 is supplied by several specialty chemical manufacturers, catering to the needs of research institutions and pharmaceutical companies. Quality control measures, such as HPLC analysis, ensure that the compound meets stringent regulatory standards. FAQs surrounding this compound often focus on its storage conditions, shelf life, and potential synthetic analogs. For instance, users frequently search for "1H-Pyrazole-4-carboxamide derivatives" or "applications of 3-amino-N-(3-methoxypropyl)-1-propyl-1H-pyrazole-4-carboxamide," reflecting its relevance in cutting-edge research.

Looking ahead, the compound's potential extends beyond traditional pharmaceuticals. Innovations in agrochemicals and material science are exploring its utility as a building block for novel formulations. Its stability under various pH conditions and thermal resistance make it suitable for diverse industrial applications. As the scientific community continues to uncover new uses for pyrazole-based compounds, CAS No. 2171317-14-7 is poised to remain a focal point of interdisciplinary research.